Cas no 1226776-94-8 (2-(5,7-Difluoroquinolin-6-yl)propanoic acid)

2-(5,7-Difluoroquinolin-6-yl)propanoic acid structure
1226776-94-8 structure
Product Name:2-(5,7-Difluoroquinolin-6-yl)propanoic acid
CAS No:1226776-94-8
MF:C12H9F2NO2
MW:237.202170133591
MDL:MFCD16495907
CID:827488
PubChem ID:52982947
Update Time:2025-04-19

2-(5,7-Difluoroquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5,7-Difluoroquinolin-6-yl)propanoic acid
    • INDEX NAME NOT YET ASSIGNED
    • 2-(5,7-Difluoro-6-quinolyl)propanoic acid
    • 5,7-difluoro-2-quinolin-6-ylpropionic acid
    • AC3270
    • AKOS022177202
    • DB-062076
    • 5,7-Difluoro-alpha-methyl-6-quinolineacetic acid
    • DTXSID901259178
    • CS-0442826
    • MFCD16495907
    • SCHEMBL1785904
    • 1226776-94-8
    • SY008399
    • 5,7-Difluoro-I+/--methyl-6-quinolineacetic acid
    • 2-(5,7-Difluoroquinolin-6-yl)propanoicacid
    • SB68864
    • MDL： MFCD16495907
    • Inchi： 1S/C12H9F2NO2/c1-6(12(16)17)10-8(13)5-9-7(11(10)14)3-2-4-15-9/h2-6H,1H3,(H,16,17)
    • InChI Key： KGLPTUKGKASCTM-UHFFFAOYSA-N
    • SMILES： FC1C2=CC=CN=C2C=C(C=1C(C(=O)O)C)F

Computed Properties

  • Exact Mass: 237.06000
  • Monoisotopic Mass: 237.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 50.19000
  • LogP: 2.70110

2-(5,7-Difluoroquinolin-6-yl)propanoic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5,7-Difluoroquinolin-6-yl)propanoic acid Pricemore >>

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2-(5,7-Difluoroquinolin-6-yl)propanoic acid Production Method

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